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Compound of Interest

Compound Name: Dimethirimol

Cat. No.: B1530832 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides essential, step-by-step procedures for the safe disposal of Dimethirimol, a
fungicide previously used for controlling powdery mildew. Although no longer approved for use

within the European Union, understanding its proper handling and disposal remains crucial for

laboratories that may have legacy stock.[1]

Immediate Safety and Hazard Information
Dimethirimol is classified as toxic in contact with skin and may be harmful if swallowed or

inhaled.[1][2] It is also recognized as a potential groundwater contaminant due to its high

aqueous solubility and persistence in soil systems.[3] Therefore, strict adherence to safety

protocols is paramount during handling and disposal.

Hazard Classification:
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Hazard Statement GHS Classification

Toxic in contact with skin Acute toxicity, dermal

Harmful if swallowed Acute toxicity, oral

Harmful if inhaled Acute toxicity, inhalation

Causes serious eye irritation Eye irritation

May cause long lasting harmful effects to

aquatic life

Hazardous to the aquatic environment, long-

term hazard

This data is synthesized from multiple safety data sheets.[1][2][4]

Personal Protective Equipment (PPE)
Before initiating any disposal procedures, ensure the following personal protective equipment is

worn:

Gloves: Chemical-resistant gloves (e.g., nitrile rubber).

Eye Protection: Safety glasses or goggles.

Body Protection: A lab coat or other protective clothing.

Respiratory Protection: In case of insufficient ventilation or the generation of dust/aerosols,

use a NIOSH-approved respirator.

Step-by-Step Disposal Procedure
The proper disposal of Dimethirimol and its containers must be conducted in accordance with

all local, regional, national, and international regulations.[2] The following steps provide a

general framework based on established guidelines for pesticide disposal.[5][6]

Consult Local Regulations: Before proceeding, contact your institution's Environmental

Health and Safety (EHS) department or your local hazardous waste disposal authority to

understand the specific requirements in your area.[5][6] State and local laws may be stricter

than federal guidelines.[5]
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Excess Product:

Do not pour leftover Dimethirimol down the sink, toilet, or any drain.[5] This can interfere

with wastewater treatment processes and pollute waterways.[5]

If you have a small amount of unused product, the preferred method is to use it up

according to its intended purpose, if legally permissible. However, as Dimethirimol is
largely unapproved for agricultural use, this is unlikely to be a viable option.

The primary disposal method for excess product is to treat it as hazardous waste.[6][7]

Container Disposal:

An empty pesticide container can be as hazardous as a full one due to residual product.[5]

Triple-Rinsing: For non-aerosol containers, perform a triple-rinse procedure:[5]

1. Empty the container into a designated hazardous waste receptacle.

2. Fill the container one-quarter full with a suitable solvent (e.g., water, as Dimethirimol
has high aqueous solubility)[3].

3. Securely cap the container and shake for 30 seconds.

4. Pour the rinsate into the hazardous waste receptacle.

5. Repeat this process two more times.

Dispose of the triple-rinsed container as instructed by your local regulations. Do not reuse

empty pesticide containers for any other purpose.[5][6]

Hazardous Waste Collection:

Package the waste Dimethirimol and the collected rinsate in a clearly labeled, sealed

container compatible with the chemical.

Arrange for pickup by a licensed hazardous waste contractor or transport it to a

designated household hazardous waste collection facility.[6][7]
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Spill Cleanup:

In the event of a spill, evacuate the area and ensure adequate ventilation.

Wear appropriate PPE.

Contain the spill using an inert absorbent material (e.g., sand, vermiculite).

Collect the absorbent material and place it in a sealed container for disposal as hazardous

waste.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Dimethirimol.
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Start: Have Unwanted Dimethirimol

Is there excess product?

Use up as intended (if legally permissible)

Yes

Is the container empty?

No

Treat as Hazardous Waste

Package and Label all Hazardous Waste

No

Triple-Rinse Container

Yes

Collect Rinsate as Hazardous Waste Dispose of Empty Container per Local Regulations

Contact EHS/Local Hazardous Waste Authority

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Dimethirimol and its container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1530832?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

